Cas no 68820-12-2 (7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]-)

• Product Name: 7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]-
• CAS No: 68820-12-2
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 392555
• PubChem ID: 11831885
• Update Time: 2025-04-19

7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.1.0]heptane, 7-[(4-methylphenyl)sulfonyl]-
• 7-(4-methylphenyl)sulfonyl-7-azabicyclo[4.1.0]heptane
• 7-(Toluene-4-sulfonyl)-7-aza-bicyclo[4.1.0]heptane
• AKOS016344810
• DTXSID00474166
• 68820-12-2
• BB 0263350
• F18023
• SCHEMBL537069
• NIVBPVMTZHYBFT-UHFFFAOYSA-N
• 7-Tosyl-7-azabicyclo[4.1.0]heptane

• Inchi： 1S/C13H17NO2S/c1-10-6-8-11(9-7-10)17(15,16)14-12-4-2-3-5-13(12)14/h6-9,12-13H,2-5H2,1H3
• InChI Key： NIVBPVMTZHYBFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2CCCCC12)(=O)=O

Computed Properties

• Exact Mass: 251.09811
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 37.15